Cas no 1181457-96-4 ((3-Fluorophenyl)methyl1-(4-fluorophenyl)propylamine Hydrochloride)

• Product Name: (3-Fluorophenyl)methyl1-(4-fluorophenyl)propylamine Hydrochloride
• CAS No: 1181457-96-4
• MF: C₁₆H₁₈ClF₂N
• MW: 297.77063035965
• CID: 4575593
• PubChem ID: 45791533
• Update Time: 2024-11-05

(3-Fluorophenyl)methyl1-(4-fluorophenyl)propylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(3-fluorophenyl)methyl][1-(4-fluorophenyl)propyl]amine hydrochloride
• 1-(4-fluorophenyl)-N-[(3-fluorophenyl)methyl]propan-1-amine;hydrochloride
• EN300-45143
• 1181457-96-4
• N-(3-FLUOROBENZYL)-1-(4-FLUOROPHENYL)PROPAN-1-AMINE HYDROCHLORIDE
• CS-0249771
• AKOS016905647
• Z538986608
• [(3-fluorophenyl)methyl][1-(4-fluorophenyl)propyl]aminehydrochloride
• G33401
• (3-Fluorophenyl)methyl1-(4-fluorophenyl)propylamine Hydrochloride

• Inchi： 1S/C16H17F2N.ClH/c1-2-16(13-6-8-14(17)9-7-13)19-11-12-4-3-5-15(18)10-12;/h3-10,16,19H,2,11H2,1H3;1H
• InChI Key： VQGKYDWVNBLCST-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(CC)NCC1C=CC=C(F)C=1.Cl

Computed Properties

• Exact Mass: 297.1095836g/mol
• Monoisotopic Mass: 297.1095836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 196-198 °C

(3-Fluorophenyl)methyl1-(4-fluorophenyl)propylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)